Cas no 2060046-57-1 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)-
• CAS No: 2060046-57-1
• MF: C₁₄H₉N₅O₄
• MW: 311.252362012863
• MDL: MFCD30500146
• CID: 5222307
• PubChem ID: 125455540
• Update Time: 2025-11-05

[1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)-

• MDL： MFCD30500146
• Inchi： 1S/C14H9N5O4/c20-14(21)12-7-10(4-5-13(12)18-8-15-16-17-18)9-2-1-3-11(6-9)19(22)23/h1-8H,(H,20,21)
• InChI Key： DFMZMJSHFYFCHH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC([N+]([O-])=O)=C2)=CC=C(N2C=NN=N2)C(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)-

Market Research and Analysis Report on [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)- (CAS No. 2060046-57-1)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)- (CAS No. 2060046-57-1) has emerged as a significant player in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

Recent studies have highlighted the unique structural features of this compound, which include a biphenyl core with a nitro group and a tetrazole moiety. These functional groups contribute to its potential biological activity, making it a promising candidate for further exploration in preclinical studies. The tetrazole group, in particular, is known for its ability to act as a bioisostere, offering opportunities for the modulation of pharmacokinetic properties.

Market demand for this compound is driven by its use in academic research and early-stage drug development. Researchers are increasingly focusing on the synthesis and characterization of derivatives of this compound to explore their potential as inhibitors of key enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

Global suppliers of this compound are primarily located in regions with advanced chemical manufacturing capabilities, including North America, Europe, and Asia-Pacific. The competitive landscape is characterized by a mix of specialty chemical companies and custom synthesis providers who cater to the needs of both academic institutions and pharmaceutical firms.

Purchasing trends indicate a growing interest in this compound from both research institutions and biopharmaceutical companies. This is attributed to the increasing focus on innovative drug targets and the need for high-quality chemical entities to support early-stage research activities.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-4-(1H-tetrazol-1-yl)- (CAS No. 2060046-57-1) represents a valuable asset in the chemical biology toolkit. Its continued exploration is expected to yield new insights into its therapeutic potential, further driving demand in both research and commercial markets.